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Compound of Interest

Compound Name: 2-CHLORO-9H-FLUOREN-9-ONE

CAS No.: 3096-47-7

Cat. No.: B1594422

Get Quote

Core Identity, Synthetic Pathways, and Functionalization in Medicinal Chemistry

Executive Summary
2-Chloro-9H-fluoren-9-one (CAS: 3096-47-7) represents a critical scaffold in the development

of optoelectronic materials and bioactive small molecules.[1][2] Unlike its unsubstituted parent

fluorenone, the C2-chlorine substituent introduces a handle for regioselective cross-coupling,

making it a valuable "divergent intermediate" in drug discovery.[1]

This guide provides a rigorous technical analysis of the compound, moving beyond basic

nomenclature to address its synthesis via green oxidation protocols, its physical

characterization, and its utility as an electrophile in palladium-catalyzed Suzuki-Miyaura

couplings.[1]

Part 1: Chemical Identity & Nomenclature
Precision in nomenclature is vital for database integration and regulatory filing.[2] While "2-

chlorofluorenone" is the common trade name, the IUPAC systematic name ensures structural

unambiguity regarding the oxidation state of the central ring.
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Nomenclature Hierarchy
Preferred IUPAC Name: 2-Chloro-9H-fluoren-9-one[1][2]

Systematic Rationale:

Skeleton: Fluorene (tricyclic aromatic hydrocarbon).[2][3]

Principal Group: Ketone (=O) at position 9 (the bridgehead carbon).[2]

Substituent: Chlorine atom at position 2.[2]

Numbering: The numbering starts from the benzene ring distal to the fusion bond to

minimize locants, but fixed numbering of the fluorene core dictates position 2 relative to

the bridgehead position 9.

Physicochemical Profile
The introduction of the chlorine atom significantly alters the lattice energy and solubility profile

compared to the parent fluorenone.

Property Value / Description Note

CAS Registry Number 3096-47-7
Distinct from fluorenone (486-

25-9)

Molecular Formula C₁₃H₇ClO

Molecular Weight 214.65 g/mol

Appearance Yellow crystalline solid
Characteristic of conjugated

fluorenones

Melting Point 124 – 126 °C

Significantly higher than

fluorenone (84 °C) due to

halogen-induced dipole

interactions [1].[1][2][3]

Solubility
Soluble in CH₂Cl₂, THF,

Toluene

Poor solubility in

water/alcohols
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Part 2: Synthetic Pathways & Mechanistic Insight[1]
[3]
The "Green" Oxidation Protocol
Historically, fluorenones were synthesized using stoichiometric Chromium(VI) oxide (CrO₃) or

permanganate, generating toxic heavy metal waste. Modern application science favors Base-

Catalyzed Aerobic Oxidation, which utilizes molecular oxygen as the terminal oxidant.[1]

Mechanism:

Deprotonation: The methylene protons at C9 (pKa ~23) are acidic.[2] In the presence of a

base (KOH) and a phase transfer catalyst (PTC), a carbanion is formed.

Oxygenation: The carbanion reacts with dissolved O₂ to form a hydroperoxide intermediate.

[2]

Elimination: Dehydration of the hydroperoxide yields the ketone.

Diagram: Aerobic Oxidation Workflow
The following diagram illustrates the conversion of 2-chlorofluorene to the target ketone using a

green chemistry approach.

Figure 1: Base-Catalyzed Aerobic Oxidation Pathway
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[1][2]
Part 3: Reactivity & Functionalization (Drug
Development)[1][2][3]
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In medicinal chemistry, 2-chloro-9H-fluoren-9-one is rarely the final drug; it is a scaffold.[1][2]

The C-Cl bond is an electrophilic handle for Palladium-catalyzed cross-coupling, allowing the

attachment of biaryl systems common in kinase inhibitors and antivirals.[1]

The Suzuki-Miyaura Strategy
The chloride at C2 is less reactive than a bromide or iodide.[1][4] Therefore, specialized ligands

(e.g., S-Phos or X-Phos) or activated boronic acids are often required to facilitate the oxidative

addition step of the catalytic cycle.

Key Transformation:

Electrophile: 2-Chloro-9H-fluoren-9-one[1][2][5]

Nucleophile: Aryl Boronic Acid (Ar-B(OH)₂)[1][2]

Catalyst: Pd(PPh₃)₄ or Pd(dppf)Cl₂[1][2][3]

Outcome: 2-Aryl-9H-fluoren-9-one (Biaryl scaffold expansion)

Figure 2: Suzuki-Miyaura Functionalization Logic
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Part 4: Experimental Protocols
Protocol A: Synthesis via Aerobic Oxidation
Rationale: This method avoids heavy metals and uses THF/Air, making it scalable and safer.

Setup: Equip a 250 mL three-neck round-bottom flask with a magnetic stir bar, a reflux

condenser, and an air inlet tube (bubbler).

Charging: Add 2-chlorofluorene (10.0 g, 49.3 mmol) and THF (100 mL). Stir until dissolved.

Catalyst Addition: Add TEBA (Triethylbenzylammonium chloride, 0.5 g) as a Phase Transfer

Catalyst.[2]

Base Addition: Add powdered KOH (5.6 g, 100 mmol) slowly. The solution may darken

(formation of fluorenyl anion).

Reaction: Bubble a gentle stream of air (or O₂) through the solution while stirring vigorously

at room temperature for 4–6 hours. Monitor by TLC (Hexane/Ethyl Acetate 9:1).[2][3]

Workup:

Filter off the solid salts.

Evaporate the THF under reduced pressure.

Resuspend the residue in water (100 mL) to dissolve remaining inorganic salts.[2]

Filter the yellow precipitate.

Purification: Recrystallize from Ethanol or Ethanol/Water (9:1) to yield yellow needles.[2]

Target Yield: >85%[3][5][6][7]

Target MP: 124–126 °C[1][2][3]

Protocol B: Suzuki Coupling (General Procedure)
Rationale: Standardized conditions for coupling aryl chlorides.[2][3]
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Reagents: Combine 2-chloro-9H-fluoren-9-one (1.0 eq), Arylboronic acid (1.2 eq), and

K₂CO₃ (2.0 eq) in a reaction vial.

Solvent: Add 1,4-Dioxane/Water (4:1 ratio).

Degassing: Sparge with Nitrogen for 10 minutes to remove O₂ (crucial to protect Pd

catalyst).

Catalyst: Add Pd(dppf)Cl₂ (5 mol%).

Heating: Heat to 90 °C for 12 hours.

Isolation: Dilute with EtOAc, wash with brine, dry over MgSO₄, and concentrate. Purify via

silica gel chromatography.

Part 5: Safety & Handling (MSDS Summary)
Signal Word: WARNING

Health Hazards:

Mutagenicity: Fluorenone derivatives, including chlorinated analogs, have shown

mutagenic potential in Ames tests (Salmonella typhimurium) [2]. Handle as a potential

carcinogen.[2]

Irritant: Causes serious eye irritation and skin irritation.[2]

Handling:

Use only in a chemical fume hood.[2]

Wear nitrile gloves and safety goggles.[2]

Avoid dust formation (crystalline powder can be easily inhaled).[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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